Cas no 1135-43-9 (Ethanone,1-[4-[[(methylamino)carbonyl]oxy]phenyl]-)

• Product Name: Ethanone,1-[4-[[(methylamino)carbonyl]oxy]phenyl]-
• CAS No: 1135-43-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 158967
• PubChem ID: 227027
• Update Time: 2025-10-22

Ethanone,1-[4-[[(methylamino)carbonyl]oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-[[(methylamino)carbonyl]oxy]phenyl]-
• (4-acetylphenyl) N-methylcarbamate
• 4-Acetophenyl-N-methylcarbamat
• 4-acetylphenyl methylcarbamate
• 4-Acetylphenyl-N-methylcarbamat
• AC1L5F71
• AC1Q40QI
• AC1Q612A
• N-methyl-carbamic acid 4-acetyl-phenyl ester
• N-Methyl-carbamidsaeure-(p-acetyl-phenylester)
• NSC18137
• Probes1_000342
• Probes2_000029
• SureCN4069238
• 4-acetylphenyl N-methylcarbamate
• CHEMBL3249297
• AKOS024339325
• DTXSID90280713
• 1135-43-9
• SCHEMBL4069238
• Ethanone, 1-[4-[[(methylamino)carbonyl]oxy]phenyl]-
• NSC-18137
• A1-11049
• RLEQDIMSXBUMLQ-UHFFFAOYSA-N

• Inchi： 1S/C10H11NO3/c1-7(12)8-3-5-9(6-4-8)14-10(13)11-2/h3-6H,1-2H3,(H,11,13)
• InChI Key： RLEQDIMSXBUMLQ-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• PSA: 55.4
• LogP: 1.99830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-[4-[[(methylamino)carbonyl]oxy]phenyl]-

Professional Introduction to Ethanone, 1-[4-[[(methylamino)carbonyl]oxy]phenyl]- (CAS No. 1135-43-9)

Ethanone, 1-[4-[[(methylamino)carbonyl]oxy]phenyl]-, identified by the CAS number 1135-43-9, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a complex structure with a phenyl ring and an acetylacetone derivative, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities.

The molecular structure of Ethanone, 1-[4-[[(methylamino)carbonyl]oxy]phenyl]- consists of an acetylacetone moiety linked to a phenyl ring through an ester group. This configuration suggests potential utility in the synthesis of more complex molecules, including pharmaceutical intermediates and agrochemicals. The presence of the methylamino group further enhances its reactivity, making it a valuable building block in organic synthesis.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Ethanone, 1-[4-[[(methylamino)carbonyl]oxy]phenyl]- has been studied for its possible role in the synthesis of drugs targeting various diseases. For instance, its structural framework is reminiscent of molecules that have shown promise in treating neurological disorders and cancer. The ability to modify its structure allows researchers to explore different pharmacophores and optimize efficacy and selectivity.

The compound's reactivity also makes it a candidate for use in catalytic processes. Researchers have been exploring its potential as a ligand in transition metal-catalyzed reactions, which are crucial for the synthesis of complex organic molecules. The ester group and the phenyl ring provide multiple sites for coordination with metals, making it a versatile catalyst in various synthetic pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of the properties and reactivities of such compounds. By leveraging molecular modeling techniques, scientists can design experiments more efficiently and predict outcomes with greater precision. This approach has been particularly useful in optimizing synthetic routes for Ethanone, 1-[4-[[(methylamino)carbonyl]oxy]phenyl]-, leading to more efficient and scalable production methods.

The pharmaceutical industry has also been keen on exploring new derivatives of this compound. By modifying the substituents on the phenyl ring or the acetylacetone moiety, researchers can generate a library of compounds with tailored properties. These derivatives could potentially exhibit improved pharmacokinetic profiles or enhanced binding affinity to biological targets.

In addition to its pharmaceutical applications, Ethanone, 1-[4-[[(methylamino)carbonyl]oxy]phenyl]- has found utility in material science. Its ability to form coordination complexes with metals makes it a candidate for developing new materials with unique properties. These materials could range from catalysts to functional coatings, offering innovative solutions in various industrial applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent studies have focused on developing greener synthetic routes that minimize waste and reduce environmental impact. By employing solvent-free conditions or using biodegradable solvents, researchers are making strides toward more sustainable chemical processes.

The regulatory landscape for such compounds is also evolving, with increasing emphasis on safety and environmental considerations. Manufacturers and researchers must adhere to stringent guidelines to ensure that their processes are both efficient and responsible. This includes thorough characterization of the compound throughout its lifecycle, from synthesis to final application.

In conclusion, Ethanone, 1-[4-[[(methylamino)carbonyl]oxy]phenyl]- (CAS No. 1135-43-9) is a multifaceted compound with significant potential in pharmaceuticals, catalysis, and material science. Its complex structure and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As computational methods and green chemistry principles continue to advance, the applications of this compound are likely to expand even further.